Cas no 61357-46-8 (1,5-Naphthalenedisulfonyl dichloride, 3,7-bis(1,1-dimethylethyl)-)

• Product Name: 1,5-Naphthalenedisulfonyl dichloride, 3,7-bis(1,1-dimethylethyl)-
• CAS No: 61357-46-8
• MF: C₁₈H₂₂Cl₂O₄S₂
• MW: 437.400881290436
• CID: 482514
• PubChem ID: 71396601
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonyl dichloride, 3,7-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonyl dichloride, 3,7-bis(1,1-dimethylethyl)-
• 3,7-ditert-butylnaphthalene-1,5-disulfonyl chloride
• DTXSID90818151
• 61357-46-8
• 3,7-Di-tert-butylnaphthalene-1,5-disulfonyl dichloride

• Inchi： 1S/C18H22Cl2O4S2/c1-17(2,3)11-7-13-14(15(9-11)25(19,21)22)8-12(18(4,5)6)10-16(13)26(20,23)24/h7-10H,1-6H3
• InChI Key： ZIHSXICRPHNMPN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC2C(=CC(=CC=21)C(C)(C)C)S(=O)(=O)Cl)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 436.03386
• Monoisotopic Mass: 436.0336569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28